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These application notes provide a detailed protocol for the quantification of intracellular ATP

using the fluorescent dye BODIPY FL-EDA. The primary and validated application of this probe

involves the derivatization of ATP in cell lysates, followed by quantification using sensitive

analytical techniques. Information on its use in live, intact cells is also addressed.

Introduction
Adenosine triphosphate (ATP) is the principal energy currency of the cell, driving a vast array of

cellular processes. The accurate quantification of intracellular ATP levels is a critical indicator of

cellular health, metabolic activity, and response to therapeutic agents. BODIPY FL-EDA (4,4-

Difluoro-5,7-Dimethyl-4-Bora-3a,4a-Diaza-s-Indacene-3-Propionyl Ethylenediamine,

Hydrochloride) is a fluorescent dye that can be used for the sensitive quantification of

nucleotides, including ATP.[1]

The method relies on a chemical derivatization reaction where the aliphatic amine of BODIPY
FL-EDA reacts with the phosphate groups of ATP in the presence of a coupling agent, 1-Ethyl-
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3-(3-dimethylaminopropyl)carbodiimide (EDC), to form a stable, fluorescent phosphoramidate

conjugate.[2] The resulting fluorescent product can then be quantified. The excitation and

emission maxima of the BODIPY FL-ATP conjugate are approximately 500 nm and 510 nm,

respectively.[1]

It is important to note that the primary application of BODIPY FL-EDA for ATP quantification is

in cell lysates, where the cellular contents are accessible for the derivatization reaction. There

is limited evidence to support its use for direct, real-time quantification of ATP in the cytoplasm

of living, intact cells, as the charged nature of ATP and the specifics of the derivatization

reaction are not conducive to a simple live-cell staining protocol. For live-cell ATP imaging,

genetically encoded fluorescent biosensors are the more common and validated approach.

Data Presentation: Intracellular ATP Concentrations
The following table summarizes typical intracellular ATP concentrations found in various cell

types. These values are generally in the low millimolar range and can vary depending on the

cell type, metabolic state, and the measurement technique employed.

Cell Type/Organism ATP Concentration (mM) Reference

Escherichia coli 1.54 (±1.22) [3]

Saccharomyces cerevisiae 1.1 - 1.9 [3]

Mammalian Cells (general) 1 - 10 [4][5]

HeLa Cells (Cytoplasm) ~3-5 [6]

Rat Myocyte 8.05 [3]

Rat Liver 3.535 [3]

Human Oocyte 0.4 pmole/oocyte [3]

Experimental Protocols
Quantification of ATP in Cell Lysates using BODIPY FL-
EDA and CE-LIF
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This protocol is adapted from established methods for the derivatization of ATP in cell lysates

and subsequent analysis by Capillary Electrophoresis with Laser-Induced Fluorescence (CE-

LIF).[1][7]

Materials:

BODIPY FL-EDA (e.g., MedChemExpress, HY-D1603)

Dimethyl sulfoxide (DMSO), anhydrous

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

HEPES buffer (50 mM, pH 7.5)

ATP standard solution

Cell lysis buffer (e.g., RIPA buffer, or buffer compatible with your downstream analysis)

Phosphate-buffered saline (PBS)

Microcentrifuge tubes

Incubator

Capillary Electrophoresis system with Laser-Induced Fluorescence detection

Protocol:

Preparation of Reagents:

BODIPY FL-EDA Stock Solution (22 mM): Dissolve 8.15 mg of BODIPY FL-EDA in 1 mL

of anhydrous DMSO. Aliquot and store at -20°C, protected from light.

EDC Solution (1.4 M): Dissolve the appropriate amount of EDC in 50 mM HEPES buffer

(pH 7.5). Prepare this solution fresh before each experiment.

ATP Standards: Prepare a series of ATP standards with known concentrations in the

appropriate buffer (e.g., cell lysis buffer) to generate a standard curve.
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Sample Preparation (Cell Lysates):

Culture cells to the desired density.

Harvest cells and wash once with ice-cold PBS.

Lyse the cells using a suitable lysis buffer and mechanical disruption (e.g., sonication or

repeated freeze-thaw cycles).

Centrifuge the lysate at high speed (e.g., 10,000 x g for 10 minutes at 4°C) to pellet cell

debris.

Collect the supernatant containing the intracellular ATP.

Determine the protein concentration of the lysate for normalization.

Derivatization Reaction:

In a microcentrifuge tube, mix the following in order:

10 µL of cell lysate supernatant or ATP standard

40 µL of 1.4 M EDC solution

5 µL of 22 mM BODIPY FL-EDA stock solution

Incubate the mixture in the dark at 25°C for 24 hours.

Analysis by CE-LIF:

Dilute the derivatized sample (e.g., 40-fold with water) before injection into the CE

instrument.

Separate the BODIPY-ATP conjugate using an appropriate capillary and running buffer.

Detect the fluorescent signal using a laser to excite the BODIPY dye (excitation ~500 nm)

and a detector to measure the emission (~510 nm).
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Quantify the ATP concentration in the samples by comparing their fluorescence intensity to

the standard curve generated from the ATP standards.

Considerations for Live-Cell Intracellular ATP
Measurement
As mentioned, BODIPY FL-EDA is not the standard tool for quantifying ATP in living cells. The

derivatization reaction with EDC is not readily applicable to the intracellular environment. For

researchers interested in real-time monitoring of ATP dynamics in live cells, the use of

genetically encoded fluorescent biosensors is recommended. These include FRET-based

sensors like ATeam and single fluorescent protein-based sensors like QUEEN, which can be

targeted to specific subcellular compartments.

Visualizations
Signaling Pathways of ATP Production
The primary pathways for ATP synthesis in most cells are glycolysis and oxidative

phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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